Cas no 45164-27-0 (9-Hydroxy-4,7-diaza-nonyl Phosphate)

9-Hydroxy-4,7-diaza-nonyl Phosphate is a specialized organophosphorus compound featuring a hydroxy group and a diaza-nonyl backbone, offering unique reactivity and coordination properties. Its phosphate moiety enhances solubility in aqueous systems, making it suitable for applications in catalysis, metal chelation, and surface modification. The compound’s structural flexibility allows for tailored interactions with metal ions or biomolecules, facilitating its use in analytical chemistry and material science. Its stability under mild conditions and compatibility with polar solvents further broaden its utility in synthetic and industrial processes. This compound is particularly valued for its dual functionality, combining phosphonate reactivity with nitrogen-based ligand properties.

9-Hydroxy-4,7-diaza-nonyl Phosphate structure

45164-27-0 structure

Product Name:9-Hydroxy-4,7-diaza-nonyl Phosphate

CAS No:45164-27-0

MF:C₇H₁₉N₂O₅P

MW:242.209923028946

CID:5730723

Update Time:2025-05-20

9-Hydroxy-4,7-diaza-nonyl Phosphate Chemical and Physical Properties

Names and Identifiers

- 9-Hydroxy-4,7-diaza-nonyl Phosphate
- Inchi： 1S/C7H19N2O5P/c10-6-5-9-4-3-8-2-1-7-14-15(11,12)13/h8-10H,1-7H2,(H2,11,12,13)
- InChI Key： NAVOCVSWUIVXAQ-UHFFFAOYSA-N
- SMILES： P(=O)(O)(O)OCCCNCCNCCO

9-Hydroxy-4,7-diaza-nonyl Phosphate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H825630-1mg	9-Hydroxy-4,7-diaza-nonyl Phosphate	45164-27-0	1mg	$362.00	2023-05-18
TRC	H825630-2.5mg	9-Hydroxy-4,7-diaza-nonyl Phosphate	45164-27-0	2.5mg	$798.00	2023-05-18
TRC	H825630-5mg	9-Hydroxy-4,7-diaza-nonyl Phosphate	45164-27-0	5mg	$1527.00	2023-05-18
TRC	H825630-10mg	9-Hydroxy-4,7-diaza-nonyl Phosphate	45164-27-0	10mg	$2870.00	2023-05-18
TRC	H825630-50mg	9-Hydroxy-4,7-diaza-nonyl Phosphate	45164-27-0	50mg	$ 12800.00	2023-09-07

9-Hydroxy-4,7-diaza-nonyl Phosphate Related Literature

1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
3. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
5. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Alkyl phosphates

Additional information on 9-Hydroxy-4,7-diaza-nonyl Phosphate

Comprehensive Overview of 9-Hydroxy-4,7-diaza-nonyl Phosphate (CAS No. 45164-27-0): Properties, Applications, and Innovations

The compound 9-Hydroxy-4,7-diaza-nonyl Phosphate (CAS No. 45164-27-0) is a specialized organophosphate derivative that has garnered significant attention in biochemical and industrial research. Known for its unique molecular structure, this compound features a hydroxyl group and a diaza-nonyl backbone, which contribute to its versatility in applications ranging from bioconjugation to catalysis. Its phosphate moiety further enhances its reactivity, making it a valuable intermediate in synthetic chemistry and material science.

In recent years, the demand for 9-Hydroxy-4,7-diaza-nonyl Phosphate has surged due to its role in drug delivery systems and nanotechnology. Researchers are particularly interested in its ability to form stable linkages with biomolecules, a property critical for developing targeted therapies and diagnostic tools. This aligns with the growing trend of personalized medicine, where precision and efficiency are paramount. Additionally, its compatibility with green chemistry principles has made it a candidate for sustainable industrial processes.

One of the most searched questions regarding CAS No. 45164-27-0 revolves around its synthesis methods and purity standards. Advanced techniques such as HPLC purification and NMR characterization are commonly employed to ensure high-quality yields. The compound’s stability under varying pH conditions also makes it suitable for biomedical applications, a topic frequently explored in academic forums and patent filings.

The 9-Hydroxy-4,7-diaza-nonyl Phosphate market is also influenced by its potential in agricultural chemistry. As the industry shifts toward eco-friendly pesticides, this compound’s biodegradability and low toxicity profile position it as a promising alternative to traditional agrochemicals. This aligns with global searches for sustainable farming solutions and crop yield enhancers.

From a technical standpoint, the compound’s solubility in polar solvents and its thermal stability are frequently cited in research papers. These properties are crucial for its integration into polymer matrices and coatings, where durability and performance are key. Innovations in material science continue to drive interest in 45164-27-0, particularly in the development of smart materials and conductive films.

In conclusion, 9-Hydroxy-4,7-diaza-nonyl Phosphate (CAS No. 45164-27-0) represents a multifaceted compound with broad applicability across scientific and industrial domains. Its alignment with contemporary trends like sustainability, precision medicine, and advanced materials ensures its relevance in future innovations. As research progresses, this compound is poised to address some of the most pressing challenges in modern science.